5,6-Dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• IUPAC Name: 5,6-dimethyl-2-oxo-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C8H9NO3/c1-4-3-6(8(11)12)7(10)9-5(4)2/h3H,1-2H3,(H,9,10)(H,11,12)
• InChI Key: RRZTUQQCXRBPRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC(=O)C(=C1)C(=O)O)C
• Molecular Formula: C8H9NO3
• DSSTOX Substance ID: DTXSID30389996
• Molecular Weight: 167.16 g/mol
• CAS RN: 51727-05-0

Description

5,6-Dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid (DMP-3C) is a versatile organic compound that has been studied in various scientific applications. It has been used in a variety of fields, such as synthetic organic chemistry, biochemistry, and pharmacology. It is a structural analog of the natural product pyridine, which is found in many organisms. DMP-3C is a valuable compound because of its wide range of applications and its relatively low cost.

Scientific Research Applications

Synthesis of New Derivatives

5,6-Dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid derivatives are synthesized for potential use as drug precursors or perspective ligands. These derivatives are generated through reactions involving Meldrum’s acid, triethyl orthoformate, and aniline, combined with active methylene nitriles (Dotsenko et al., 2019).

Enantioselective Synthesis

In the field of stereochemistry, this compound derivatives are used to achieve high enantioselective ratios in chemical reactions. This is particularly evident in the synthesis of various acyloxymethyl esters with significant stereoselective reactions, aiding in the preparation of specific enantiomers for scientific research (Sobolev et al., 2002).

Reactivity Studies

Research has also been conducted on the reactivity of this compound derivatives under various conditions, leading to the formation of different chromanone and chromenone products. These studies are crucial for understanding the chemical properties and potential applications of these compounds (El‐Shaaer et al., 2014).

Diversity-Oriented Synthesis

Diverse derivatives of this compound are synthesized using a variety of primary amines, leading to the creation of a library of products. This approach demonstrates the compound's versatility in generating a wide range of chemical entities for different applications (Baškovč et al., 2012).

Electronic Effects in Synthesis

The compound's derivatives have been used to study the electronic effects of sulfur-containing substituents within the 1,4-dihydropyridine system. Such studies are essential for advancing our understanding of chemical bonding and reactivity in organic chemistry (Vigante et al., 1986).

Mechanism of Action

While the specific mechanism of action for this compound is not explicitly stated in the sources, compounds containing the pyridine pattern have a wide range of biological profiles including antimicrobial, anti-viral, antioxidant, antidiabetic, anticancer, and anti-inflammatory agents.

Safety and Hazards

The compound is classified as a combustible solid. The safety information includes precautionary statements such as P261, P280, P301+P312, P302+P352, and P305+P351+P338. The hazard statements include H302, H315, H319, and H335.

Future Directions

The compound and its derivatives are useful as drug precursors or perspective ligands. They could potentially be used in the development of new drugs with antimicrobial, anti-viral, antioxidant, antidiabetic, anticancer, and anti-inflammatory properties.